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Compound of Interest

Compound Name: 4-Ethyl-4-heptanol

Cat. No.: B3054337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 4-Ethyl-4-heptanol, a tertiary alcohol

with applications in various chemical industries. It covers the compound's chemical identity,

physicochemical properties, spectroscopic data, synthesis protocols, and known applications.

Chemical Identity and Structure
4-Ethyl-4-heptanol is a tertiary alcohol. The IUPAC name for this compound is 4-ethylheptan-

4-ol.[1] Its structure consists of a seven-carbon heptane chain with an ethyl group and a

hydroxyl group both attached to the fourth carbon atom.

Molecular Formula: C₉H₂₀O[2][3][4][5][6]

Molecular Weight: 144.25 g/mol [2][3][4][7]

CAS Registry Number: 597-90-0[3][4][5][6]

InChIKey: GNROHGFUVTWFNG-UHFFFAOYSA-N[1][3][4][5][6][8]

Canonical SMILES: CCCC(O)(CC)CCC[1][8]

The chemical structure is as follows:
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4-Ethyl-4-heptanol is a colorless liquid at room temperature.[2] Its key physical and chemical

properties are summarized in the table below for easy reference and comparison.

Property Value Units Reference

Molecular Weight 144.258 g/mol [2]

Boiling Point 183.8 °C (at 760 mmHg) [2]

452.65 K [3]

Melting Point 6.15 (estimate) °C [2]

Density 0.825 - 0.831 g/mL [2][8]

Refractive Index 1.431 - 1.432 nD [2][8]

Flash Point 71.1 °C [2]

Vapor Pressure 0.2 ± 0.8 (predicted) mmHg (at 25°C) [2]

Octanol/Water

Partition Coeff. (LogP)
2.72770 - 2.8 [1][2]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation and purity assessment of 4-
Ethyl-4-heptanol.

Infrared (IR) Spectroscopy: The IR spectrum is available in the NIST/EPA Gas-Phase

Infrared Database.[5][6] A characteristic feature would be a broad absorption band in the

region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the hydroxyl group.

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available in the

NIST Chemistry WebBook.[3][4][5] This data is essential for determining the molecular

weight and fragmentation pattern of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific public spectra are not

detailed in the provided results, ¹H NMR and ¹³C NMR are standard methods for

unequivocally confirming the carbon-hydrogen framework of the molecule.
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Synthesis of 4-Ethyl-4-heptanol
The most common and direct method for synthesizing 4-Ethyl-4-heptanol, a tertiary alcohol, is

through a Grignard reaction. This involves the reaction of a ketone with an appropriate

Grignard reagent.

Synthesis of 4-Ethyl-4-heptanol via Grignard Reaction

4-Heptanone
(Dipropyl ketone)

Step 1: Nucleophilic Addition

Reactant

Ethylmagnesium Bromide
(Grignard Reagent)

Reagent

Anhydrous Diethyl Ether
(Solvent)

Medium

Magnesium Alkoxide Intermediate

Forms

Step 2: Acidic Workup
(e.g., aq. H₂SO₄ or NH₄Cl)

4-Ethyl-4-heptanol
(Final Product)

Yields
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Caption: Grignard synthesis pathway for 4-Ethyl-4-heptanol.

This protocol describes the synthesis of 4-Ethyl-4-heptanol from 4-heptanone and

ethylmagnesium bromide.[2] This procedure is adapted from standard methodologies for

Grignard reactions.[9]

Preparation of the Grignard Reagent:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser,

dropping funnel, and a nitrogen or argon inlet, place magnesium turnings (1.2 eq).

Add sufficient anhydrous diethyl ether to cover the magnesium.

A solution of ethyl bromide (1.1 eq) in anhydrous diethyl ether is added dropwise from the

dropping funnel. The reaction is typically initiated with a small crystal of iodine if it does not

start spontaneously.

The reaction mixture is maintained at a gentle reflux until most of the magnesium has

been consumed.

Reaction with Ketone:

Cool the freshly prepared Grignard reagent in an ice bath.

A solution of 4-heptanone (1.0 eq) in anhydrous diethyl ether is added dropwise via the

dropping funnel, maintaining the temperature below 10°C.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for an additional 1-2 hours.

Work-up and Purification:

The reaction is quenched by the slow, careful addition of a saturated aqueous solution of

ammonium chloride or dilute sulfuric acid while cooling in an ice bath.

The resulting mixture is transferred to a separatory funnel. The organic layer is separated,

and the aqueous layer is extracted two more times with diethyl ether.
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The combined organic extracts are washed with brine, dried over anhydrous sodium

sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure using a

rotary evaporator.

The crude product is purified by fractional distillation under reduced pressure to yield pure

4-Ethyl-4-heptanol.

Applications
4-Ethyl-4-heptanol has specific uses in the chemical industry:

Fragrances and Flavors: It is utilized in the formulation of perfumes, cosmetics, and food

products due to its fruity odor.[2] It serves to enhance and modify the aroma profiles of these

products.

Solvent: Due to its chemical nature, it is also employed as a solvent in various industrial

applications.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Ethyl-4-heptanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054337#iupac-name-and-structure-of-4-ethyl-4-
heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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